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Compound of Interest

Compound Name: Pinal

Cat. No.: B1258102

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety and handling precautions for pinacol
(2,3-dimethylbutane-2,3-diol). The information is intended to support researchers, scientists,
and drug development professionals in maintaining a safe laboratory environment when
working with this compound.

Chemical and Physical Properties

Pinacol is a white crystalline solid at room temperature.[1][2][3] It is a symmetrical organic diol,
notable for its use in the pinacol coupling reaction and as a precursor to various synthetic
intermediates.[3][4] Understanding its physical and chemical properties is fundamental to its
safe handling.

Table 1: Physical and Chemical Properties of Pinacol
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Property Value Source
Molecular Formula C6H1402 [1][5]
Molecular Weight 118.17 g/mol [1]
Appearance White crystalline solid [11[2]
Melting Point 40-43 °C [3]
Boiling Point 171-172 °C

Flash Point 77 °C (171 °F) - closed cup [6]
Density 0.967 g/cm? [51[7]

Soluble in hot water, alcohol,
and diethyl ether. Slightly

Solubility ]
soluble in cold water and
carbon disulfide.[5]
Vapor Pressure 0.5 mmHg [1]

Hazard Identification and Classification

Pinacol is classified as a hazardous substance. The primary hazards associated with pinacol
are flammability and irritation to the skin, eyes, and respiratory tract.[1][6][8]

Table 2: GHS Hazard Classification for Pinacol
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Hazard Class Category Hazard Statement
Flammable solids 1 H228: Flammable solid[1][8]
] S H315: Causes skin irritation[1]
Skin corrosion/irritation 2
[81[°]
Serious eye damage/eye ) H319: Causes serious eye
irritation irritation[1][9]

Specific target organ toxicity — H335: May cause respiratory

single exposure (Respirator 3
g P (Resp Y irritation[1][9]

tract irritation)

Signal Word: Danger|[8]

Hazard Pictograms:

e Flame: For flammability hazards.

o Exclamation Mark: For skin/eye irritation and respiratory tract irritation.

Toxicology and Health Effects

Exposure to pinacol can lead to adverse health effects. The primary routes of exposure are
inhalation, skin contact, eye contact, and ingestion.[6]

Table 3: Toxicological Data for Pinacol

Test Species Route Value Source

LD50 Mouse Oral 3,380 mg/kg [6]

Potential Health Effects:[6]
 Inhalation: May be harmful if inhaled and can cause respiratory tract irritation.[6][9]

o Skin Contact: May be harmful if absorbed through the skin and causes skin irritation.[6][8]
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o Eye Contact: Causes serious eye irritation.[6][9]
e Ingestion: May be harmful if swallowed.[6]

To the best of current knowledge, the chemical, physical, and toxicological properties have not
been exhaustively investigated.[6][7] It is not classified as a carcinogen by IARC, ACGIH, NTP,
or OSHA.[6][7]

Safe Handling and Storage Protocols

Adherence to proper handling and storage procedures is critical to minimizing the risks
associated with pinacol.

Personal Protective Equipment (PPE)

A comprehensive assessment of the risks for the specific experimental conditions should be
conducted to determine the appropriate PPE.
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Personal Protective Equipment (PPE) for Pinacol Handling

Eye Protection
Wears (Safety goggles conforming to EN 166 or NIOSH)

Hand Protection
Wears (Chemical-resistant gloves, e.g., nitrile)

Body Protection
Wears (Lab coat, flame-retardant clothing)

Respiratory Protection

(Use in a well-ventilated area or fume hood.
Respirator if dust is generated.)

Wears

Work Practices

Researcher
Follows
Follows

Follows

Follows

Click to download full resolution via product page
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Figure 1: Recommended Personal Protective Equipment and Work Practices for Handling
Pinacol.

Handling Procedures

Handle in a well-ventilated place or under a chemical fume hood.[8]
Wear suitable protective clothing, gloves, and eye/face protection.[8]
Avoid the formation of dust and aerosols.[6][3]

Use non-sparking tools and take measures to prevent the build-up of electrostatic charge.[8]
[10]

Keep away from heat, hot surfaces, sparks, open flames, and other ignition sources. No
smoking.[8][9]

Wash hands thoroughly after handling.[11]

Storage Conditions

Store in a tightly closed container in a dry, cool, and well-ventilated place.[6][8]

Keep away from incompatible materials such as strong oxidizing agents, strong acids, and
strong bases.[6]

Ground and bond containers and receiving equipment.[8]

Emergency Procedures

In the event of an emergency, prompt and appropriate action is essential.
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Emergency Response Plan for Pinacol Exposure or Spill

Exposure Event
Inhalation

Skin Contact Spill or Leak
Eye Contact

Ingestion

//% H Evacuate personnel to a safe area.

Ensure adequate ventilation.
Remove all sources of ignition.
Use personal protective equipment.
Contain and clean up the spill with inert material.
(Collect in a suitable, closed container for disposal,

Move to fresh air. 'Wash off with soap and plenty of water. Rinse with plenty of water for at least 15 minutes.’ Do NOT induce vomiting.
If not breathing, give artificial respiration. Remove contaminated clothing. Remove contact lenses if present. Rinse mouth with water.

Seek medical attention. Seek medical attention. Seek medical attention. Seek medical attention.

Click to download full resolution via product page

Figure 2: Flowchart for Emergency Response to Pinacol Exposure and Spills.

First-Aid Measures

e If Inhaled: Move the victim into fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration and consult a doctor immediately.[3]

e In Case of Skin Contact: Take off contaminated clothing immediately. Wash off with soap and
plenty of water and consult a doctor.[8]

e In Case of Eye Contact: Rinse with pure water for at least 15 minutes and consult a doctor.

[8]

 |If Swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water and call a doctor or Poison Control Center immediately.[8]
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Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[6]

o Specific Hazards: Pinacol is combustible and can form explosive mixtures with air on intense
heating.[7] Hazardous decomposition products formed under fire conditions include carbon
oxides.[6]

o Protective Equipment: Wear a self-contained breathing apparatus for firefighting if necessary.

[6]

Accidental Release Measures

o Personal Precautions: Use personal protective equipment. Avoid dust formation and
breathing dust. Ensure adequate ventilation.[6]

e Environmental Precautions: Do not let the product enter drains.[6]

o Methods for Cleaning Up: Pick up and arrange disposal without creating dust. Keep in
suitable, closed containers for disposal.[6] Remove all sources of ignition and use spark-
proof tools.[8]

Disposal Considerations

Dispose of pinacol and its containers in accordance with local, state, and federal regulations.[6]
Contact a licensed professional waste disposal service to dispose of this material.[6]

Experimental Protocol: A Note on Usage

While specific experimental protocols are beyond the scope of this safety guide, any procedure
involving pinacol should be designed with the aforementioned safety precautions in mind. A
generalized workflow for a reaction involving a solid reagent like pinacol is presented below.
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Generalized Experimental Workflow Involving Pinacol

Start: Review SDS and Conduct Risk Assessment

@on Appropriate PPE]

:

[Set up Reaction Apparatus in Fume Hooa

:

@Veigh Pinacol in a Ventilated Enclosura

:

@dd Pinacol to the Reaction VesseD

:

Gerform Reaction Under Inert Atmosphere (if require@

:

@queous Work-up and Extractioa

:

Gurify Product (e.g., Crystallization, Chromatograph@

:

[Segregate and Dispose of Waste Proper@

End: Clean Equipment and Decontaminate Work Area

Click to download full resolution via product page

Figure 3: A Generalized Workflow for a Laboratory-Scale Reaction Involving Pinacol.
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This guide is intended as a summary of the available safety information for pinacol. It is not a
substitute for a thorough understanding of the material's properties and the specific risks
associated with any given experimental procedure. Always consult the most up-to-date Safety
Data Sheet (SDS) before working with pinacol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. Pinacol | C6H1402 | CID 6425 - PubChem [pubchem.ncbi.nlm.nih.gov]
. Page loading... [guidechem.com]

. Pinacol | 76-09-5 [chemicalbook.com]

. solubilityofthings.com [solubilityofthings.com]

. chembk.com [chembk.com]

. dept.harpercollege.edu [dept.harpercollege.edu]

. sigmaaldrich.com [sigmaaldrich.com]

. echemi.com [echemi.com]

.
(] [e0] ~ (o)) )] EaN w N -

. fishersci.dk [fishersci.dk]
e 10. static.cymitquimica.com [static.cymitquimica.com|]
e 11. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

 To cite this document: BenchChem. [Pinacol: A Comprehensive Technical Guide to Safety
and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1258102#safety-and-handling-precautions-for-
pinacol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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